Cas no 1707374-11-5 (1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine)

1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine is a specialized sulfonamide derivative featuring a piperazine core linked to a trimethylpyrazole moiety via a sulfonylethyl bridge. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate or pharmacophore. The presence of the sulfonyl group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the piperazine ring offers flexibility for further functionalization. The trimethylpyrazole component contributes steric and electronic effects, influencing binding affinity in target interactions. Its structural features make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. The compound's stability and reactivity profile support its utility in diverse synthetic pathways.

1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine structure

1707374-11-5 structure

Product Name:1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine

CAS No:1707374-11-5

MF:C₁₂H₂₂N₄O₂S

MW:286.393681049347

CID:5191255

Update Time:2025-06-09

1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine Chemical and Physical Properties

Names and Identifiers

- 1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine
- Inchi： 1S/C12H22N4O2S/c1-10-12(11(2)15(3)14-10)19(17,18)9-8-16-6-4-13-5-7-16/h13H,4-9H2,1-3H3
- InChI Key： LSMIYMINFOXZAY-UHFFFAOYSA-N
- SMILES： N1(CCS(C2=C(C)N(C)N=C2C)(=O)=O)CCNCC1

Computed Properties

Exact Mass: 286.146
Monoisotopic Mass: 286.146
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 389
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.6A^2

1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508712-1g	1-(2-((1,3,5-Trimethyl-1H-pyrazol-4-yl)sulfonyl)ethyl)piperazine	1707374-11-5	97%	1g	$972	2022-09-02

1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine Related Literature

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Additional information on 1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine

Comprehensive Overview of 1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine (CAS No. 1707374-11-5)

The compound 1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine, identified by its CAS No. 1707374-11-5, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a piperazine core and a 1,3,5-trimethylpyrazole sulfonyl moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern therapeutics.

In recent years, the demand for sulfonamide-based compounds like 1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine has surged due to their broad applications in medicinal chemistry. This compound’s sulfonyl group enhances its binding affinity to biological targets, a property highly sought after in the development of anti-inflammatory and antimicrobial agents. With the rise of antibiotic resistance, researchers are actively investigating novel sulfonamide derivatives, positioning this compound as a candidate for next-generation therapeutics.

The synthesis of CAS No. 1707374-11-5 involves multi-step organic reactions, including sulfonylation and N-alkylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with stringent quality standards. Its stability under various pH conditions further underscores its utility in formulation development, a key focus area for pharmaceutical companies.

Beyond pharmaceuticals, 1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine has potential applications in agrochemicals. The pyrazole ring is a common motif in pesticides and herbicides, and its incorporation into this compound could lead to innovative crop protection solutions. As sustainable agriculture gains traction, the agrochemical industry is keen on developing eco-friendly alternatives, making this compound a subject of interest.

From an industrial perspective, scalability and cost-effectiveness are paramount. The compound’s synthesis has been optimized to reduce waste and improve efficiency, aligning with the principles of green chemistry. This aligns with global trends toward environmentally friendly manufacturing, a topic frequently searched by professionals in the field.

In summary, 1-[2-(1,3,5-Trimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine (CAS No. 1707374-11-5) represents a promising candidate for diverse applications, from drug discovery to agrochemical innovation. Its structural complexity and functional versatility make it a valuable asset in modern research, addressing pressing challenges in healthcare and agriculture.